8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine

• IUPAC Name: 8-bromo-5-methylsulfanyl-[1,2,4]triazolo[4,3-c]pyrimidine
• InChI: InChI=1S/C6H5BrN4S/c1-12-6-8-2-4(7)5-10-9-3-11(5)6/h2-3H,1H3
• InChI Key: PYXSQRIHTWWWIN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C2=NN=CN21)Br
• Molecular Formula: C6H5BrN4S
• Molecular Weight: 245.10 g/mol
• CAS RN: 99451-55-5

Description

8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine is a chemical compound with the molecular formula C6H5BrN4S. It is also known by its IUPAC name, 8-bromo-5-methylsulfanyl-[1,2,4]triazolo[4,3-c]pyrimidine.

Molecular Structure Analysis

The molecular structure of 8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine consists of a pyrimidine ring fused with a triazole ring. The molecule has a bromine atom at the 8th position and a methylthio group at the 5th position.

Physical And Chemical Properties Analysis

8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine is a solid at room temperature. It has a molecular weight of 245.10. The exact mass is 243.941818.

Scientific Research Applications

Anticancer Properties

8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine has shown promising anticancer activity. . Researchers are investigating its potential as a targeted therapy for specific cancer types.

Metal Coordination Chemistry

The unique structure of 8-bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine makes it an interesting ligand for metal coordination complexes. Researchers are investigating its ability to form stable complexes with transition metals, potentially leading to applications in catalysis or materials science.

These applications highlight the diverse potential of 8-bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine in various scientific fields. Keep in mind that ongoing research may uncover additional uses for this compound. .

Safety and Hazards

The safety information for 8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine indicates that it may cause harm if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

The primary target of 8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation, and its inhibition can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption in the cell cycle can lead to apoptosis, or programmed cell death .

Pharmacokinetics

Its molecular weight (2451 g/mol) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 g/mol generally have better absorption and distribution in the body.

Result of Action

The result of 8-Bromo-5-(methylthio)-[1,2,4]triazolo[4,3-c]pyrimidine’s action is the inhibition of cell proliferation . By inhibiting CDK2, the compound disrupts the cell cycle, leading to cell cycle arrest and potentially apoptosis .